Cas no 1856238-74-8 (3-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-)

• Product Name: 3-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-
• CAS No: 1856238-74-8
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5275171
• Update Time: 2025-07-01

3-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-

• Inchi： 1S/C10H15NOS/c1-7-8(2-5-13-7)9(12)10(6-11)3-4-10/h2,5,9,12H,3-4,6,11H2,1H3
• InChI Key： GMGANGOCKVYINL-UHFFFAOYSA-N
• SMILES： C(C1C=CSC=1C)(C1(CC1)CN)O

Additional information on 3-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-

3-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-

The compound with CAS No. 1856238-74-8, commonly referred to as 3-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-, is a highly specialized organic molecule with significant potential in various fields of chemical research and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activity, making it a subject of interest in contemporary scientific studies.

3-Thiophenemethanol is characterized by its thiophene ring, which is a five-membered aromatic heterocycle containing sulfur. The presence of this ring contributes to the compound's stability and reactivity, making it a valuable component in the synthesis of advanced materials and pharmaceuticals. The α-[1-(aminomethyl)cyclopropyl]-2-methyl substituent further enhances the molecule's functional versatility, enabling it to participate in a wide range of chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise construction of 3-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-, through innovative methodologies that ensure high yields and selectivity. These methods often involve multi-step reactions, including nucleophilic substitutions, cyclopropanation, and oxidation processes, which are carefully optimized to achieve the desired product quality.

The biological evaluation of 3-Thiophenemethanol has revealed its potential as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate key enzymes and receptors involved in neurodegenerative diseases, inflammation, and cancer progression. This highlights the compound's role as a promising candidate for the development of novel therapeutic agents.

In addition to its biological applications, 3-Thiophenemethanol has shown promise in materials science due to its unique electronic properties. Researchers have explored its use in the synthesis of advanced polymers and nanomaterials, where its thiophene moiety contributes to enhanced conductivity and stability. These findings underscore the compound's versatility across diverse scientific disciplines.

From an environmental standpoint, the synthesis and application of 3-Thiophenemethanol are being scrutinized for their sustainability profiles. Scientists are actively investigating greener synthesis routes that minimize waste generation and energy consumption while maximizing atom economy. Such efforts align with global initiatives aimed at promoting environmentally responsible chemical practices.

In conclusion, 3-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl- (CAS No. 1856238-74-8) stands as a testament to the ingenuity of modern chemical research. Its distinctive structure, coupled with its versatile functional groups, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to make significant contributions to the advancement of science and technology.